Cas no 851404-24-5 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 851404-24-5
• MF: C₂₄H₂₇N₃O₇S
• MW: 501.552085161209
• CID: 6431366
• Update Time: 2025-07-15

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C24H27N3O7S/c1-32-20-7-8-21(33-2)22-19(20)15-17(24(29)26-22)9-10-25-23(28)16-3-5-18(6-4-16)35(30,31)27-11-13-34-14-12-27/h3-8,15H,9-14H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： KFLRCVDABNCMRA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 10.27±0.70(Predicted)

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Analysis of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851404-24-5)

The compound N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851404-24-5) is a sophisticated organic molecule with a unique structural framework. Its quinoline core, combined with morpholine and benzamide functionalities, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and signal transduction modulation.

One of the most searched topics related to this compound is its synthetic route and mechanism of action. The presence of dimethoxy and sulfonyl groups suggests potential interactions with enzymes or receptors, which aligns with current trends in precision medicine. Users often query whether this molecule has been tested in cancer research or neurodegenerative disease models, reflecting the growing demand for novel therapeutic agents.

From a chemical perspective, the CAS No. 851404-24-5 compound exhibits notable stability due to its hydrogen-bonding capabilities and aromatic stacking potential. This makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in computational chemistry circles. Recent publications highlight its relevance in fragment-based drug design, where its molecular weight and polar surface area are critical parameters for bioavailability predictions.

The morpholine-4-sulfonyl moiety in this molecule is particularly intriguing to researchers investigating solubility enhancement strategies—a frequent challenge in pharmaceutical formulation. Discussions in online forums often revolve around whether derivatives of this compound could improve blood-brain barrier penetration, a key consideration for CNS-targeted drugs.

Analytical chemists frequently search for HPLC purification methods and mass spectrometry characterization data for this compound. The 5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl segment presents unique UV-Vis absorption properties, making it useful as a fluorescent probe in biological imaging—an application gaining traction in live-cell microscopy techniques.

In the context of green chemistry, there's growing interest in developing catalytic synthesis methods for this class of compounds. The benzamide linkage offers opportunities for microwave-assisted coupling reactions, a technique frequently searched by synthetic chemists aiming to reduce reaction times and organic solvent waste.

Patent databases reveal that structural analogs of CAS 851404-24-5 are being evaluated for intellectual property protection, particularly in the realm of small molecule therapeutics. This aligns with industry trends toward targeted protein degradation strategies, where molecules with dual pharmacophore features (like this compound's quinoline-morpholine combination) show promise.

The compound's logP value and topological polar surface area (TPSA) are frequently queried parameters in ADMET prediction software, reflecting the pharmaceutical industry's focus on drug-likeness early in discovery pipelines. Recent advances in AI-driven molecular property prediction have made such data more accessible to researchers worldwide.

From a safety perspective, the molecule's heterocyclic architecture has been scrutinized through in silico toxicity screening tools, with particular attention to its metabolic stability—a concern often raised in medicinal chemistry discussion groups. However, current literature suggests no significant structural alerts for common toxicity endpoints.

In material science applications, the π-conjugated system of this compound has drawn interest for potential use in organic electronic materials. Researchers are investigating whether its charge transport properties could be optimized for optoelectronic devices, merging pharmaceutical and materials chemistry interests.

The growing availability of high-throughput screening data for related compounds has enabled cheminformatics approaches to explore this chemical space more efficiently. This aligns with the broader scientific community's shift toward data-driven discovery, where molecules like N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(morpholine-4-sulfonyl)benzamide serve as valuable reference points for molecular similarity searches.